Cas no 85722-06-1 (1,1'-Dipropylhafnocene Dichloride)

• Product name: 1,1'-Dipropylhafnocene Dichloride
• CAS No: 85722-06-1
• MF: C₁₆H₂₂Cl₂Hf
• MW: 463.741888523102
• MDL: MFCD00143769
• CID: 990968
• PubChem ID: 87558070

1,1'-Dipropylhafnocene Dichloride Chemical and Physical Properties

Names and Identifiers

• 1,1'-DIPROPYLHAFNOCENE DICHLORIDE
• hafnium(4+),1-propylcyclopenta-1,3-diene,dichloride
• Bis(propylcyclopentadienyl)hafnium(IV) Dichloride
• Bis(n-propylcyclopentadienyl)hafnium dichloride
• D3286
• 85722-06-1
• hafnium(4+);1-propylcyclopenta-1,3-diene;dichloride
• MFCD00143769
• 1,1'-Dipropylhafnocene Dichloride

• MDL： MFCD00143769
• Inchi： 1S/2C8H11.2ClH.Hf/c2*1-2-5-8-6-3-4-7-8;;;/h2*3-4,6-7H,2,5H2,1H3;2*1H;/q2*-1;;;+4/p-2
• InChI Key： UQWWTMGDSKPUTB-UHFFFAOYSA-L
• SMILES： [Hf+4].[Cl-].[Cl-].[C-]1([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])[H].[C-]1([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 464.05600
• Monoisotopic Mass: 464.05642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 0.00000
• LogP: 5.76260

1,1'-Dipropylhafnocene Dichloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319-H371
• Warning Statement： P260-P264-P270-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P311-P405-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons
• Catalysts and Inorganic Chemicals Catalysts

Additional information on 1,1'-Dipropylhafnocene Dichloride

1,1'-Dipropylhafnocene Dichloride: A Comprehensive Overview

1,1'-Dipropylhafnocene Dichloride, also known by its CAS number 85722-06-1, is a compound that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound is a member of the hafnocene family, which are derivatives of hafnium (Hf) with cyclopentadienyl (Cp) ligands. The presence of dipropyl groups on the Cp rings and dichloride ligands makes this compound unique and versatile for various applications.

The structure of 1,1'-Dipropylhafnocene Dichloride consists of a hafnium atom at the center, coordinated by two cyclopentadienyl ligands substituted with propyl groups. The dichloride ligands further enhance its reactivity and stability. This combination of structural features makes it an ideal candidate for exploring new catalytic pathways and materials science applications.

Recent studies have highlighted the potential of hafnocene dichlorides in olefin polymerization and olefin metathesis reactions. The dipropyl substitution on the Cp rings plays a crucial role in modulating the electronic and steric properties of the hafnium center, which directly influences its catalytic activity. Researchers have demonstrated that these modifications can lead to improved catalyst efficiency and selectivity in polymerization processes.

In addition to its catalytic applications, 1,1'-Dipropylhafnocene Dichloride has been explored for its potential in materials science. The compound's ability to form stable complexes with various organic molecules makes it a promising candidate for designing new materials with tailored electronic properties. Recent advancements in computational chemistry have enabled detailed studies of its electronic structure, providing insights into its reactivity and stability under different conditions.

The synthesis of 1,1'-Dipropylhafnocene Dichloride involves a multi-step process that typically starts with the preparation of the parent hafnocene compound. The introduction of propyl groups on the Cp rings is achieved through alkylation reactions, followed by chlorination to introduce the dichloride ligands. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for research and industrial applications.

One of the most exciting developments involving this compound is its use in asymmetric catalysis. By carefully controlling the steric environment around the hafnium center, researchers have been able to achieve high enantioselectivity in certain reactions. This breakthrough opens up new possibilities for producing chiral molecules, which are essential in pharmaceuticals and agrochemicals.

Moreover, the thermal stability and reactivity of 1,1'-Dipropylhafnocene Dichloride make it suitable for high-temperature applications. Studies have shown that it can withstand harsh reaction conditions without decomposing, making it a reliable choice for industrial processes that require robust catalysts.

In conclusion, 1,1'-Dipropylhafnocene Dichloride (CAS No: 85722-06-1) is a versatile organometallic compound with a wide range of applications in catalysis and materials science. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as an important tool for advancing modern chemistry.